Cas no 122454-31-3 (1H-Pyrrole-3-carbonitrile,4-bromo-2-(4-methylphenyl)-5-(trifluoromethyl)-)

1H-Pyrrole-3-carbonitrile,4-bromo-2-(4-methylphenyl)-5-(trifluoromethyl)- structure
122454-31-3 structure
Product Name:1H-Pyrrole-3-carbonitrile,4-bromo-2-(4-methylphenyl)-5-(trifluoromethyl)-
CAS No:122454-31-3
MF:C13H8BrF3N2
MW:329.115232467651
CID:162739
PubChem ID:183561
Update Time:2025-04-19

1H-Pyrrole-3-carbonitrile,4-bromo-2-(4-methylphenyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carbonitrile,4-bromo-2-(4-methylphenyl)-5-(trifluoromethyl)-
    • 4-bromo-2-(4-methylphenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile
    • 1H-Pyrrole-3-carbonitrile, 4-bromo-2-(4-methylphenyl)-5-(trifluoromethyl)-
    • DTXSID30153619
    • 122454-31-3
    • SCHEMBL21529737
    • CAUDZUFDJSFSOW-UHFFFAOYSA-N
    • Inchi: 1S/C13H8BrF3N2/c1-7-2-4-8(5-3-7)11-9(6-18)10(14)12(19-11)13(15,16)17/h2-5,19H,1H3
    • InChI Key: CAUDZUFDJSFSOW-UHFFFAOYSA-N
    • SMILES: BrC1C(C#N)=C(C2C=CC(C)=CC=2)NC=1C(F)(F)F

Computed Properties

  • Exact Mass: 326.97451
  • Monoisotopic Mass: 327.982
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 39.6Ų

Experimental Properties

  • Density: 1.64
  • Boiling Point: 433.4°Cat760mmHg
  • Flash Point: 215.9°C
  • Refractive Index: 1.586
  • PSA: 36.68
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